Cas no 3034-31-9 (N-Phenyl isonicotinicamide)

• Product Name: N-Phenyl isonicotinicamide
• CAS No: 3034-31-9
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• MDL: MFCD00459246
• CID: 315882
• PubChem ID: 220840
• Update Time: 2025-11-01

N-Phenyl isonicotinicamide Chemical and Physical Properties

Names and Identifiers

• N-Phenyl isonicotinicamide
• 4-Pyridinecarboxamide,N-phenyl-
• N-phenyl-4-Pyridinecarboxamide
• N-Phenylisonicotinamide
• N-phenylpyridine-4-carboxamide
• Isonicotinanilide
• N-phenyl-4-pyridylcarboxamide
• pyridine-4-carboxylic acid phenylamide
• NSC 4266
• N-Phenylisonicotinic amide
• N-phenyl isonicotinamide
• DS-14561
• N-Phenyl-isonicotinamide
• AKOS000584011
• NSC-4266
• N-Phenylisonicotinamide #
• 3034-31-9
• SCHEMBL946432
• NSC4266
• Z27782617
• SMR000122709
• CBDivE_001530
• AE-641/02617052
• N-Phenylisonicotinicamide
• NS00121255
• CS-W022927
• MLS000523636
• N-phenyl isonicotinamide
• Oprea1_154786
• Oprea1_415394
• SY064477
• 4-Pyridinecarboxamide, N-phenyl-
• J-523755
• DTXSID90277800
• SB52327
• MFCD00459246
• J-017918
• CHEMBL1410760
• HMS1686C13
• HMS2378O11
• AC-19939
• N~4~-PHENYLISONICOTINAMIDE
• FT-0630017
• 4-(N-phenylcarbamoyl)pyridine
• A820333
• DB-014074
• STK247149

• MDL： MFCD00459246
• Inchi： 1S/C12H10N2O/c15-12(10-6-8-13-9-7-10)14-11-4-2-1-3-5-11/h1-9H,(H,14,15)
• InChI Key： FCTZHFATVFONMW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.07900
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.227
• Melting Point: 170-172 ºC
• Boiling Point: 266 ºC
• Flash Point: 115 ºC
• PSA: 41.99000
• LogP: 2.40690

N-Phenyl isonicotinicamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-Phenyl isonicotinicamide

Recent Advances in the Study of N-Phenyl isonicotinicamide (CAS: 3034-31-9): A Comprehensive Research Brief

N-Phenyl isonicotinicamide (CAS: 3034-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, mechanisms of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to N-Phenyl isonicotinicamide, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of N-Phenyl isonicotinicamide derivatives to enhance their pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that subtle modifications to the phenyl and isonicotinamide moieties could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. These findings suggest that N-Phenyl isonicotinicamide derivatives could serve as promising anti-inflammatory agents with reduced side effects compared to existing therapeutics.

In addition to its anti-inflammatory potential, N-Phenyl isonicotinicamide has shown notable activity against microbial pathogens. A recent Antimicrobial Agents and Chemotherapy publication highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study revealed that the compound disrupts bacterial cell wall synthesis by inhibiting key enzymes, offering a novel mechanism of action that could circumvent existing resistance mechanisms. These results position N-Phenyl isonicotinicamide as a potential lead compound for developing new antibiotics.

Further investigations into the pharmacokinetic properties of N-Phenyl isonicotinicamide have provided insights into its bioavailability and metabolic stability. A 2024 preclinical study reported in Drug Metabolism and Disposition utilized advanced LC-MS techniques to characterize the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The data indicated favorable oral bioavailability and moderate plasma protein binding, suggesting its suitability for further development as an oral therapeutic agent. However, the study also identified specific cytochrome P450 isoforms involved in its metabolism, which will be crucial for future drug-drug interaction assessments.

The molecular mechanisms underlying N-Phenyl isonicotinicamide's biological activities have been elucidated through structural biology approaches. X-ray crystallography studies published in Nature Communications in early 2024 revealed the precise interactions between the compound and its protein targets at atomic resolution. These structural insights have enabled computational chemists to design more potent analogs through structure-activity relationship (SAR) studies, accelerating the drug discovery process for this chemical scaffold.

Despite these promising developments, challenges remain in translating N-Phenyl isonicotinicamide's potential into clinical applications. Current research gaps include the need for more comprehensive toxicity profiling and the development of scalable synthesis routes. Ongoing studies are addressing these issues, with particular focus on optimizing the synthetic methodology to improve yield and purity while reducing environmental impact, as reported in a recent Green Chemistry article detailing a novel catalytic approach to N-Phenyl isonicotinicamide production.

In conclusion, N-Phenyl isonicotinicamide (CAS: 3034-31-9) represents a versatile chemical scaffold with multiple therapeutic applications. The convergence of recent synthetic, biological, and structural studies has significantly advanced our understanding of this compound and its derivatives. As research continues to uncover its full potential, N-Phenyl isonicotinicamide may emerge as an important pharmacophore in the development of new treatments for inflammation, infectious diseases, and possibly other indications yet to be explored.